molecular formula C7H6N2OS B6223559 6-aminothieno[3,2-b]pyridin-7-ol CAS No. 2763755-85-5

6-aminothieno[3,2-b]pyridin-7-ol

Cat. No. B6223559
CAS RN: 2763755-85-5
M. Wt: 166.2
InChI Key:
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Description

6-Aminothieno[3,2-b]pyridin-7-ol (ATP) is an organic compound that has been studied extensively in recent years due to its interesting biological and chemical properties. It is a heterocyclic compound with a bicyclic structure, consisting of a thieno[3,2-b]pyridine ring fused to an aminopyridine ring. ATP has a wide range of applications in various scientific fields, including organic synthesis, medicinal chemistry, and pharmacology. In

Scientific Research Applications

6-aminothieno[3,2-b]pyridin-7-ol has a wide range of applications in scientific research, including in the fields of medicinal chemistry, organic synthesis, and pharmacology. In medicinal chemistry, 6-aminothieno[3,2-b]pyridin-7-ol is used to synthesize various drugs and drug candidates. In organic synthesis, 6-aminothieno[3,2-b]pyridin-7-ol is used as a starting material for the synthesis of other compounds. In pharmacology, 6-aminothieno[3,2-b]pyridin-7-ol is used to study the mechanism of action of various drugs and drug candidates.

Mechanism of Action

The mechanism of action of 6-aminothieno[3,2-b]pyridin-7-ol is not yet fully understood. However, it is believed that 6-aminothieno[3,2-b]pyridin-7-ol acts as an enzyme inhibitor, as it has been shown to inhibit the activity of certain enzymes. It is also believed that 6-aminothieno[3,2-b]pyridin-7-ol may act as a ligand, binding to certain receptors in the body and modulating their activity.
Biochemical and Physiological Effects
6-aminothieno[3,2-b]pyridin-7-ol has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, modulate the activity of certain receptors, and regulate the expression of certain genes. Additionally, 6-aminothieno[3,2-b]pyridin-7-ol has been shown to have anti-inflammatory, anti-apoptotic, and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-aminothieno[3,2-b]pyridin-7-ol in laboratory experiments is that it is a relatively safe and non-toxic compound. Additionally, 6-aminothieno[3,2-b]pyridin-7-ol is easy to synthesize and can be obtained in large quantities. However, one of the major limitations of using 6-aminothieno[3,2-b]pyridin-7-ol in laboratory experiments is that it is a relatively unstable compound and can easily be degraded.

Future Directions

The future directions for 6-aminothieno[3,2-b]pyridin-7-ol research are vast. There is a need for further research into the mechanism of action of 6-aminothieno[3,2-b]pyridin-7-ol, as well as its biochemical and physiological effects. Additionally, there is a need for further research into the synthesis methods of 6-aminothieno[3,2-b]pyridin-7-ol, as well as its applications in medicinal chemistry, organic synthesis, and pharmacology. Finally, there is a need for further research into the advantages and limitations of using 6-aminothieno[3,2-b]pyridin-7-ol in laboratory experiments.

Synthesis Methods

6-aminothieno[3,2-b]pyridin-7-ol can be synthesized in several ways, including chemical synthesis and biological synthesis. Chemical synthesis involves the reaction of an amine and a thiophene compound in an acid environment, followed by oxidation of the resulting product. Biological synthesis involves the use of enzymes to catalyze the formation of 6-aminothieno[3,2-b]pyridin-7-ol from its precursors. The enzymatic reaction involves the conversion of an amine and a thiophene compound into 6-aminothieno[3,2-b]pyridin-7-ol.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-aminothieno[3,2-b]pyridin-7-ol involves the synthesis of a thieno[3,2-b]pyridine intermediate, followed by the introduction of an amino group and hydroxyl group.", "Starting Materials": [ "2-bromo-3-nitropyridine", "thiophene", "sodium hydride", "ammonium chloride", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-(thiophen-2-yl)pyridine", "a. React 2-bromo-3-nitropyridine with thiophene in the presence of sodium hydride to form 2-(thiophen-2-yl)pyridine.", "Step 2: Synthesis of thieno[3,2-b]pyridine intermediate", "a. Reduce 2-(thiophen-2-yl)pyridine with sodium borohydride to form the corresponding pyridine.", "b. React the pyridine with ammonium chloride in the presence of hydrochloric acid to form the thieno[3,2-b]pyridine intermediate.", "Step 3: Introduction of amino group", "a. React the thieno[3,2-b]pyridine intermediate with sodium borohydride and ammonium chloride in the presence of hydrochloric acid to form the corresponding amine.", "Step 4: Introduction of hydroxyl group", "a. React the amine with sodium hydroxide and ethanol to form 6-aminothieno[3,2-b]pyridin-7-ol." ] }

CAS RN

2763755-85-5

Product Name

6-aminothieno[3,2-b]pyridin-7-ol

Molecular Formula

C7H6N2OS

Molecular Weight

166.2

Purity

95

Origin of Product

United States

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